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Compound of Interest

Compound Name: Versetamide

Cat. No.: B162505

For Researchers, Scientists, and Drug Development Professionals

Introduction

Versetamide is a complex organic molecule primarily recognized for its role as a chelating
agent. Its most notable application is as the ligand in the gadolinium-based MRI contrast agent,
Gadofosveset trisodium. This guide provides a comprehensive overview of the chemical
structure and known properties of Versetamide, intended to support research and
development activities in medicinal chemistry, diagnostic imaging, and related fields.

Chemical Structure and Identification

Versetamide is a polyaminocarboxylic acid derivative with a linear backbone containing
multiple nitrogen and oxygen atoms that act as Lewis bases, making it an effective chelator for
metal ions.

IUPAC Name: 2-[bis[2-[carboxymethyl-[2-(2-methoxyethylamino)-2-
oxoethyllamino]ethyllamino]acetic acid[1]

Chemical Formula: C20H37N5010[1]
CAS Number: 129009-83-2[1]

Canonical SMILES:
COCCNC(=0O)CN(CCN(CCN(CC(=O)NCCcOoC)CCc(=0)0)CcCc(=0)0)CcCc(=0)0[1]
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InChl: INChl=1S/C20H37N5010/c1-34-9-3-21-16(26)11-24(14-19(30)31)7-5-23(13-18(28)29)6-
8-25(15-20(32)33)12-17(27)22-4-10-35-2/h3-15H2,1-2H3,(H,21,26)(H,22,27)(H,28,29)
(H,30,31)(H,32,33)[1]

InChiKey: AXFGWXLCWCNPHP-UHFFFAOYSA-N[1]

Physicochemical Properties

The physicochemical properties of Versetamide are crucial for its function as a chelating agent
and for the pharmacokinetic profile of its metal complexes. The available data, largely from
computational models, are summarized below.

Property Value Source
Molecular Weight 507.5 g/mol [1]
XLogP3 9.3 [1]
Hydrogen Bond Donor Count 5 PubChem
Hydrogen Bond Acceptor

Count 13 PubChem
Rotatable Bond Count 22 PubChem
Exact Mass 507.25404239 g/mol [1]
Monoisotopic Mass 507.25404239 g/mol [1]
Topological Polar Surface Area 198 A2 [1]

Note: Most of the available data on the physicochemical properties of Versetamide are
computed and may not reflect experimentally determined values.

Mechanism of Action and Biological Activity

The primary function of Versetamide is to act as a multidentate ligand that can form stable
complexes with metal ions. Its biological activity is therefore intrinsically linked to the properties
of the resulting metallo-complex.
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Chelation of Metal lons

Versetamide's structure, with its multiple carboxylate and amine groups, allows it to wrap
around a central metal ion, forming a stable chelate. This sequestration of the metal ion can
prevent its undesired interactions with biological systems.

Versetamide Ligand

Coordination Bonds

Coordination Bonds
o Metal lon (e.g., Gd3*) —> Stable Chelate
Coordination Bonds

Coordination Bonds

Versetamide-Metal Complex

Coordination Bonds
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Click to download full resolution via product page

Versetamide chelating a central metal ion.

Role in Gadofosveset Trisodium

In the context of the MRI contrast agent Gadofosveset trisodium, Versetamide chelates the
paramagnetic gadolinium(lll) ion. The resulting complex has a high affinity for human serum
albumin. This reversible binding to albumin increases the rotational correlation time of the
gadolinium complex, which in turn enhances its T1 relaxivity, leading to a stronger signal in
magnetic resonance angiography. This interaction also prolongs the vascular residence time of
the contrast agent.
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Mechanism of action of Gadofosveset trisodium.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Versetamide are not readily
available in the public domain. The following sections provide generalized methodologies
based on standard organic chemistry techniques and procedures for similar chelating agents.

Synthesis of Versetamide (Hypothetical)

The synthesis of a polyaminocarboxylic acid like Versetamide would likely involve a multi-step
process. A plausible synthetic route could involve the sequential alkylation of a polyamine
backbone with protected haloacetic acid derivatives, followed by deprotection.

Materials:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b162505?utm_src=pdf-body-img
https://www.benchchem.com/product/b162505?utm_src=pdf-body
https://www.benchchem.com/product/b162505?utm_src=pdf-body
https://www.benchchem.com/product/b162505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Asuitable polyamine starting material (e.g., diethylenetriamine)
o A protected haloacetic acid (e.qg., tert-butyl bromoacetate)

e A non-nucleophilic base (e.g., diisopropylethylamine)

e Anhydrous aprotic solvent (e.g., acetonitrile or DMF)

» Acid for deprotection (e.qg., trifluoroacetic acid)

» Reagents for amide bond formation (e.g., a coupling agent like HATU and 2-
methoxyethylamine)

Procedure:

» Alkylation: The starting polyamine is reacted with a molar excess of the protected haloacetic
acid in the presence of a non-nucleophilic base in an anhydrous aprotic solvent. The reaction
is typically stirred at room temperature or slightly elevated temperatures until completion,
monitored by techniques like TLC or LC-MS.

 Purification of Intermediate: The protected Versetamide precursor is purified from the
reaction mixture using column chromatography.

» Amide Coupling: A portion of the ester groups on the protected intermediate would be
hydrolyzed and then coupled with 2-methoxyethylamine using a standard peptide coupling
reagent.

o Deprotection: The protecting groups (e.g., tert-butyl) are removed by treatment with a strong
acid like trifluoroacetic acid in a suitable solvent such as dichloromethane.

» Final Purification: The final Versetamide product is purified by recrystallization or preparative
HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Versetamide: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162505#versetamide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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